Cas no 159551-36-7 (1H-Indole,octahydro-1-(trifluoroacetyl)-, cis-(-)- (9CI))

• Product Name: 1H-Indole,octahydro-1-(trifluoroacetyl)-, cis-(-)- (9CI)
• CAS No: 159551-36-7
• MF: C₁₀H₁₄F₃NO
• MW: 221.219473361969
• CID: 109260
• Update Time: 2024-01-24

1H-Indole,octahydro-1-(trifluoroacetyl)-, cis-(-)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,octahydro-1-(trifluoroacetyl)-, cis-(-)- (9CI)
• 1H-Indole, octahydro-1-(trifluoroacetyl)-, cis-(-)- (9CI)

• Inchi： 1S/C10H14F3NO/c11-10(12,13)9(15)14-6-5-7-3-1-2-4-8(7)14/h7-8H,1-6H2/t7-,8-/m1/s1
• InChI Key： OBPDFBRFKVKZAJ-HTQZYQBOSA-N
• SMILES： N1(C(C(F)(F)F)=O)[C@@]2([H])[C@]([H])(CCCC2)CC1

Computed Properties

• Exact Mass: 221.10282
• Monoisotopic Mass: 221.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• PSA: 20.31